2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one
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Description
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one is a useful research compound. Its molecular formula is C16H20N2O2S2 and its molecular weight is 336.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Characterization
Research has focused on synthesizing new diheteroaryl thienothiophene derivatives, including the use of enaminone derivatives that react with amino derivatives to produce a range of bis-pyrimidine, bis-pyrazole, and other bis-heterocyclic compounds. These chemical characterizations contribute to the development of compounds with potential biological activities (Mabkhot, Al-Majid, & Alamary, 2011).
Anticancer Agents
The synthesis and evaluation of dimethyl-benzo, -1,3,6-oxadiazepine, and 1,3,5-triazepine derivatives as anticancer agents have been explored. Novel compounds were synthesized from 2,4-dimethyl benzo[d] [1,3,6] oxadiazepine, showing promising anticancer activities. The presence of benzotriazepine, thienopyrimidine, oxadiazole, and thiophene moieties in these compounds displayed cytotoxic activity, indicating their potential as anticancer agents (Abu‐Hashem & Aly, 2017).
Antineoplastic Agents
A series of thiazolobenzimidazoles incorporating phosphor esters were prepared, displaying potential anticancer properties. These compounds were evaluated as antitumor candidates, showing significant antineoplastic potency relative to the standard drug, adriamycin. This research contributes to the development of hydrophilic antineoplastic agents with a focus on structure-activity relationships and the potential for pro-drug development (Abdou, Shaddy, & Kamel, 2017).
Anti-Breast Cancer Agents
Microwave-assisted synthesis of some thiazolyl(hydrazonoethyl)thiazoles as potential anti-breast cancer agents was investigated. A novel building block was used for the synthesis of diverse thiazole derivatives, showing promising antitumor activities against MCF-7 tumor cells. This research highlights the utility of microwave irradiation in the synthesis of biologically active compounds (Mahmoud et al., 2021).
Properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S2/c1-11-13(12(2)20-17-11)10-16(19)18-6-5-15(22-9-7-18)14-4-3-8-21-14/h3-4,8,15H,5-7,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPAMYZHPUQRVMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)N2CCC(SCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.